Cas no 2098054-53-4 (1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098054-53-4
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5046231
• Update Time: 2025-11-01

1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole
• 6-(oxan-4-yl)-1-prop-2-ynylimidazo[1,2-b]pyrazole
• 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole

• Inchi： 1S/C13H15N3O/c1-2-5-15-6-7-16-13(15)10-12(14-16)11-3-8-17-9-4-11/h1,6-7,10-11H,3-5,8-9H2
• InChI Key： ZZYIDOHXORMYFC-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C3N(CC#C)C=CN3N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.8
• Topological Polar Surface Area: 31.5

Additional information on 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole

Introduction to 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole and Its Significance in Modern Chemical Biology

The compound with the CAS number 2098054-53-4, known as 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The presence of both alkyne and tetrahydropyran moieties within its core structure imparts unique electronic and steric properties, making it a promising candidate for further exploration.

In the realm of chemical biology, the study of 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole has been driven by its ability to interact with biological targets in novel ways. The imidazopyrazole scaffold is particularly noteworthy, as it is known for its versatility in modulating various biological pathways. Recent research has highlighted its potential as an intermediate in the synthesis of bioactive molecules, with applications ranging from anti-inflammatory agents to anticancer therapeutics. The propargyl group and tetrahydropyran ring further enhance its functional diversity, enabling the development of derivatives with tailored pharmacological properties.

The structural complexity of 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole presents both challenges and opportunities for synthetic chemists. The alkyne functionality provides a reactive site for further functionalization, while the tetrahydropyran ring contributes to metabolic stability and solubility. These attributes have made it a valuable building block in the design of novel compounds. For instance, recent studies have demonstrated its utility in constructing imidazopyrazole-based inhibitors targeting enzymes involved in metabolic disorders. Such findings underscore the compound's significance as a pharmacophore in drug development.

Advances in computational chemistry have further propelled the study of this compound by enabling high-throughput virtual screening and molecular docking simulations. These techniques have been instrumental in identifying potential binding interactions between 1-(Prop-2-yn-1-yl)-6-(tetrahydro-2H-pyran-4-y)l]-1H-imidazo[1,2-b]pyrazole and biological targets. For example, researchers have utilized these methods to explore its interactions with kinases and proteases implicated in cancer progression. The results suggest that this compound may exhibit inhibitory activity against these enzymes, opening avenues for therapeutic intervention.

The synthesis of 1-(Prop-2-ylnl-l-H-imidazo[12-b]pyrazole has also seen significant advancements, with reports describing efficient multi-step synthetic routes that highlight its accessibility. One such approach involves a palladium-catalyzed coupling reaction between propargyl bromide and an imidazopyrazole precursor, followed by nucleophilic substitution with tetrahydropyranol derivatives. These methodologies not only streamline the synthesis but also allow for scalability, which is crucial for preclinical and clinical studies. The ability to produce this compound in good yields and purity has facilitated its incorporation into various research programs aimed at developing novel therapeutics.

The pharmacological profile of 1-(Proparglyl)-6-(tetrahydropyranyl)-lH-imidazo[l , 2 - b ]pyrazole continues to be an area of active investigation. Preclinical studies have begun to unravel its mechanisms of action, revealing potential benefits in modulating inflammatory responses and cell proliferation. These effects are particularly relevant in the context of chronic diseases where dysregulation of these pathways plays a pivotal role. Additionally, preliminary toxicity assessments have shown promising safety profiles, suggesting that further development could lead to viable clinical candidates.

The integration of CAS no 2098054 - 53 - 4 into drug discovery pipelines has been facilitated by collaborations between academic institutions and pharmaceutical companies. These partnerships have leveraged expertise in medicinal chemistry and biotechnology to accelerate the translation of laboratory findings into tangible therapeutic solutions. The compound's unique structural features have been particularly appealing to researchers seeking innovative approaches to address unmet medical needs. As such, it exemplifies how fundamental chemical research can drive progress in human health.

Looking ahead, the future prospects for l - (prop - 21 ynl - l H - imldzo [ l , 2 b ] pyrazolc - 6 - (tetrnhydropyrn - 4 yl)) are bright, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in synthetic methodologies will continue to play a crucial role in expanding the library of derivatives available for testing. Furthermore, interdisciplinary approaches combining chemistry with bioinformatics and machine learning are expected to enhance the efficiency of drug discovery efforts involving this compound.

In conclusion, l -(propargyll ) - 6 -(tetrnhydropyranyl ) - l H - imldzo [ l , 2 b ] pyrazolc stands as a testament to the power of chemical innovation in addressing complex biological challenges. Its unique structure and functional attributes make it a valuable asset in modern pharmaceutical research, offering hope for novel treatments across multiple disease areas. As our understanding deepens through continued investigation, this compound will undoubtedly remain at forefrontof scientific inquiry, driving advancements that benefit human health worldwide.